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Introduction

15-Lipoxygenase (15-LOX) is a family of iron-containing enzymes that catalyze the
dioxygenation of polyunsaturated fatty acids, such as linoleic acid and arachidonic acid, to
produce hydroperoxy fatty acids.[1][2] These enzymes are implicated in a variety of
physiological and pathological processes, including inflammation, atherosclerosis, and cancer.
[2][3][4] The activity of 15-LOX results in the production of bioactive lipid mediators, including
15-hydroxyeicosatetraenoic acid (15-HETE) from arachidonic acid.[5][6] The modulation of 15-
LOX activity is a significant area of interest for drug development. This document provides a
detailed protocol for a spectrophotometric assay to measure 15-LOX activity, which can be

adapted for inhibitor screening.

Principle of the Assay

The 15-lipoxygenase activity assay is based on the quantitative measurement of the
hydroperoxides produced during the enzymatic reaction. Polyunsaturated fatty acid substrates,
such as linoleic acid or arachidonic acid, are converted by 15-LOX into hydroperoxy derivatives
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containing a conjugated diene system.[2][7] This conjugated diene exhibits a strong
absorbance at 234 nm, and the rate of increase in absorbance is directly proportional to the
enzyme activity.[2][8]

Materials and Reagents

Reagent/Material Supplier/Catalog No. Storage
) Sigma-Aldrich (L-7395) or
15-Lipoxygenase (Soybean) ) -20°C
equivalent
) ) ) Sigma-Aldrich (L1376) or
Linoleic Acid ) -20°C
equivalent
- ) Cayman Chemical or
Arachidonic Acid -20°C

equivalent

Borate Buffer (0.2 M, pH 9.0)

Prepare in-house

Room Temperature

Dimethyl Sulfoxide (DMSO)

Sigma-Aldrich or equivalent

Room Temperature

Ethanol (Absolute)

Sigma-Aldrich or equivalent

Room Temperature

96-well UV-transparent plates

Corning or equivalent

Room Temperature

UV-Vis _
Molecular Devices or
Spectrophotometer/Plate ) N/A
equivalent
Reader
Quercetin (Positive Control ) ) )
Sigma-Aldrich or equivalent -20°C

Inhibitor)

Experimental Protocols
Preparation of Reagents
e 0.2 M Borate Buffer (pH 9.0): Prepare by dissolving boric acid in deionized water and

adjusting the pH to 9.0 with sodium hydroxide.[2]

o Substrate Stock Solution (e.g., 10 mM Linoleic Acid): Dissolve linoleic acid in absolute
ethanol. Store in small aliquots at -20°C to minimize oxidation. A slight pre-oxidation of
linoleic acid may be necessary for enzyme activation.[2]
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e Enzyme Stock Solution (e.g., 10,000 U/mL): Dissolve 15-lipoxygenase from soybean in cold
0.2 M borate buffer (pH 9.0). Keep the enzyme solution on ice throughout the experiment.[2]
The final concentration in the assay will be significantly lower.

e Inhibitor/Test Compound Stock Solutions: Dissolve test compounds in DMSO or another
suitable solvent.[2]

Spectrophotometric Assay for 15-LOX Activity

This protocol is adapted for a 96-well plate format but can be scaled for cuvettes.
» Assay Buffer Preparation: Prepare the required volume of 0.2 M borate buffer (pH 9.0).

e Reaction Mixture Preparation: For each well, prepare the reaction mixture as described in
the table below. It is recommended to run all samples and controls in triplicate.

Component Volume per well Final Concentration
Varies (to make up final
0.2 M Borate Buffer (pH 9.0) 0.2M
volume)
Enzyme Solution (diluted in
50 pL e.g., 200 U/mL
buffer)
Inhibitor/Vehicle (DMSO) 10 pL Varies
Substrate Solution (Linoleic
) 10 pL e.g., 100 puM
Acid)
Total Volume 200 pL

e Assay Procedure: a. Add the appropriate volume of borate buffer to each well of a 96-well
UV-transparent plate. b. Add the inhibitor or vehicle (e.g., DMSO) to the respective wells. c.
Add the diluted enzyme solution to all wells except the blank. d. Incubate the plate at room
temperature for 5 minutes.[2] e. Initiate the reaction by adding the substrate solution to all
wells. f. Immediately measure the absorbance at 234 nm in kinetic mode at room
temperature, taking readings every 30 seconds for 5-10 minutes.[2]

Data Analysis
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o Calculate the rate of reaction (AAbs/min): Determine the linear portion of the absorbance

versus time curve and calculate the slope.

e Calculate Percent Inhibition: % Inhibition = [(Rate_vehicle - Rate_inhibitor) / Rate_vehicle] *

100

» Determine IC50 values: Plot the percent inhibition against the logarithm of the inhibitor

concentration and fit the data to a sigmoidal dose-response curve to determine the IC50

value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Data Presentation

Table 1: Example Reagent Concentrations for 15-LOX Activity Assay

Stock Volume per well Final
Reagent . .
Concentration (pL) Concentration
Borate Buffer 0.2 M, pH9.0 130 0.2M
15-LOX Enzyme 800 U/mL 50 200 U/mL
Vehicle (DMSO) 100% 10 5%
Linoleic Acid 2 mM 10 100 uM
Total Volume 200
Table 2: Example Data for 15-LOX Inhibition
Inhibitor IC50 (pM) Reference
Nordihydroguaiaretic acid
9 [9]
(NDGA)
Quercetin Varies [7]
Visualizations

Experimental Workflow
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Reagent Preparation
(Buffer, Enzyme, Substrate, Inhibitor)

'

Plate Setup
(Add Buffer, Inhibitor/Vehicle, Enzyme)

y

Pre-incubation
(5 minutes at RT)

i

Initiate Reaction
(Add Substrate)

i

Kinetic Measurement
(Absorbance at 234 nm)

'

Data Analysis
(Calculate Rate, % Inhibition, IC50)

'

Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15549663?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549663?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

